4-(Azidomethyl)-3-fluoropyridine
Description
4-(Azidomethyl)-3-fluoropyridine is a fluorinated pyridine derivative featuring an azidomethyl (-CH₂N₃) substituent at the 4-position and a fluorine atom at the 3-position. This compound combines the electron-withdrawing effects of fluorine with the reactive azide group, making it a versatile intermediate in medicinal chemistry, materials science, and synthetic organic chemistry. Its synthesis likely involves halogenation or nucleophilic substitution of pre-functionalized pyridine precursors, analogous to methods used for azidomethyl benzene derivatives .
Properties
CAS No. |
870063-61-9 |
|---|---|
Molecular Formula |
C6H5FN4 |
Molecular Weight |
152.13 g/mol |
IUPAC Name |
4-(azidomethyl)-3-fluoropyridine |
InChI |
InChI=1S/C6H5FN4/c7-6-4-9-2-1-5(6)3-10-11-8/h1-2,4H,3H2 |
InChI Key |
ITHWLQZYSNZMES-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=CC(=C1CN=[N+]=[N-])F |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity in Click Chemistry
The azide group in 4-(Azidomethyl)-3-fluoropyridine is highly reactive in CuAAC, similar to azidomethyl-substituted benzene derivatives (e.g., 1-(azidomethyl)-4-fluorobenzene). However, the electron-deficient pyridine ring may accelerate cycloaddition kinetics compared to benzene analogues due to enhanced azide electrophilicity. For example, benzene-based azidomethyl compounds achieve >95% conversion in click reactions under standard conditions .
Table 1: Click Chemistry Reactivity Comparison
*Inferred from analogous systems.
Physicochemical Properties
The fluorine atom and pyridine ring significantly influence solubility and stability. Pyridine derivatives generally exhibit higher polarity and water solubility compared to benzene analogues. For instance, 3-fluoropyridine derivatives synthesized via C-H activation show enhanced metabolic stability in medicinal applications, a trait likely shared by 4-(Azidomethyl)-3-fluoropyridine . In contrast, azidomethyl benzene derivatives are more lipophilic, favoring applications in corrosion inhibition .
Table 2: Key Physicochemical Properties
*Calculated using fragment-based methods.
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